Cas no 2094198-59-9 (N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide)

N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide is a specialized acrylamide derivative featuring a trifluoromethyl-substituted cyclohexyl moiety. Its unique structure, combining a hydroxyl group and a reactive acrylamide functionality, makes it valuable in organic synthesis and polymer chemistry. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the acrylamide moiety allows for crosslinking or polymerization applications. This compound is particularly useful in the development of advanced materials, pharmaceuticals, and agrochemicals, where controlled reactivity and fluorinated motifs are desired. Its well-defined stereochemistry and functional group compatibility further support its utility in precision chemical synthesis.
N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide structure
2094198-59-9 structure
Product Name:N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide
CAS No:2094198-59-9
MF:C11H16F3NO2
MW:251.245453834534
CID:5407944
Update Time:2025-06-07

N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide
    • Inchi: 1S/C11H16F3NO2/c1-2-9(16)15-7-10(17)5-3-4-8(6-10)11(12,13)14/h2,8,17H,1,3-7H2,(H,15,16)
    • InChI Key: WACZDKPYOLRERK-UHFFFAOYSA-N
    • SMILES: C(NCC1(O)CCCC(C(F)(F)F)C1)(=O)C=C

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 363.4±42.0 °C(Predicted)
  • pka: 14.05±0.40(Predicted)

N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7522221-0.05g
N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}prop-2-enamide
2094198-59-9 95%
0.05g
$246.0 2024-05-23

N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide Related Literature

Additional information on N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide

N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide: A Comprehensive Overview (CAS No. 2094198-59-9)

N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide, also known by its CAS number 2094198-59-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexyl ring, a trifluoromethyl group, and an amide functional group, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The cyclohexyl ring in N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2-propenamide provides a rigid and stable structure, which can enhance the compound's pharmacokinetic properties. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to various biological targets. The amide functional group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and interactions with biological macromolecules.

In recent years, N-[[1-Hydroxy-3-(trifluoromethyl)cyclohexyl]methyl]-2--propenamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-[[1-Hvdroxy-3-()cyclohexyl]methyl]-2-propenamide has also demonstrated potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-[[(1-Hydroxy-3-(trifluoromethyl)cyclohexyl)methyl]-2-propenamide has been another focus of recent research. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical translation.

In terms of synthetic chemistry, N-[[(1-Hydroxy-3-(trifluoromethyl)cyclohexyl)methyl]-2-propenamide can be synthesized through a multi-step process involving the formation of the cyclohexyl ring, introduction of the trifluoromethyl group, and final coupling with the amide functionality. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for large-scale pharmaceutical development.

The structural versatility of N-[[(1-Hydroxy-3-(trifluoromethyl)cyclohexyl)methyl]-2-propenamide also makes it an attractive scaffold for medicinal chemistry optimization. Researchers have explored various modifications to the core structure to enhance specific biological activities or improve pharmacological properties. For example, substituting different functional groups on the cyclohexyl ring or varying the length of the alkyl chain can significantly impact the compound's potency and selectivity.

In conclusion, N-[[(1-Hydroxy-3-(trifluoromethyl)cyclohexyl)methyl]-2-propenamide (CAS No. 2094198-59-9) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.